

Application Notes & Protocols: Enhancing Antimicrobial Peptides with 5-Chloro-DL-Tryptophan

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name:	2-amino-3-(5-chloro-1H-indol-3-yl)propanoic acid
CAS No.:	154-07-4
Cat. No.:	B555193

[Get Quote](#)

Abstract

The escalating crisis of antimicrobial resistance (AMR) necessitates the development of novel therapeutic agents that can overcome existing resistance mechanisms.[1] Antimicrobial peptides (AMPs) represent a promising class of molecules due to their broad-spectrum activity and unique modes of action, which often involve direct interaction with microbial membranes. [2] However, natural AMPs can suffer from limitations such as susceptibility to proteolytic degradation and potential cytotoxicity.[2] A powerful strategy to overcome these drawbacks is the incorporation of non-canonical amino acids (ncAAs).[1][3] This guide provides a detailed exploration of 5-Chloro-DL-tryptophan, a halogenated analog of tryptophan, as a strategic building block for enhancing the therapeutic potential of AMPs. We present the scientific rationale for its use and provide detailed protocols for the synthesis, characterization, and evaluation of AMPs containing this unique amino acid.

Introduction: The Rationale for Halogenation

Tryptophan residues are known to be highly membrane-active, playing a crucial role in the function of many AMPs by anchoring the peptide to the lipid bilayer of target pathogens.^{[4][5]} The introduction of a halogen atom, such as chlorine, onto the indole ring of tryptophan can profoundly and beneficially alter the peptide's physicochemical properties.^[6]

The 5-Chloro-Tryptophan Advantage:

- **Enhanced Hydrophobicity and Membrane Interaction:** The bulky, lipophilic chlorine atom at the 5-position increases the hydrophobicity of the tryptophan side chain. This modification can lead to stronger interactions with and deeper insertion into the microbial membrane, a key step in the antimicrobial action of many AMPs.^{[5][6]}
- **Modulated Electronic Properties:** The electron-withdrawing nature of chlorine alters the electronic distribution of the indole ring. This can modulate cation- π and other non-covalent interactions with phospholipid headgroups, potentially leading to more potent membrane disruption.^[6]
- **Increased Proteolytic Stability:** The steric hindrance provided by the chlorine atom can shield adjacent peptide bonds from cleavage by proteases, thereby increasing the peptide's half-life in biological fluids.^[2]
- **Altered Specificity:** The unique properties of 5-chlorotryptophan can shift the activity spectrum of an AMP, sometimes resulting in enhanced potency against specific, clinically relevant pathogens.^{[7][8]}

The lantibiotic NAI-107, which contains a naturally occurring 5-chlorotryptophan, demonstrates the potent antibacterial activity that this modification can confer.^[9] By strategically substituting native tryptophan or other hydrophobic residues with 5-Chloro-DL-tryptophan, researchers can rationally design new AMPs with improved efficacy and drug-like properties.

Master Workflow for Developing 5-Cl-Trp-Containing AMPs

The development process follows a logical pipeline from conceptual design to preclinical evaluation. The workflow ensures that key parameters—potency, selectivity, and stability—are assessed systematically.

Caption: Overall workflow for the development and evaluation of novel AMPs.

Experimental Protocols

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) of a 5-Cl-Trp AMP

This protocol outlines the manual synthesis of a C-terminally amidated peptide using Fmoc chemistry.^{[10][11]}

Rationale: Rink Amide resin is selected to produce a C-terminal amide, which is common in natural AMPs and can confer resistance to exopeptidases. A manual approach allows for flexibility, especially when incorporating non-canonical amino acids which may require adjusted coupling times.^[12]

Materials:

- Rink Amide MBHA resin (100-200 mesh)
- Fmoc-protected amino acids and Fmoc-5-Chloro-DL-tryptophan
- Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), HOBT (Hydroxybenzotriazole)
- Base: DIPEA (N,N-Diisopropylethylamine)
- Solvents: DMF (N,N-Dimethylformamide), DCM (Dichloromethane)
- Deprotection solution: 20% (v/v) piperidine in DMF
- Cleavage cocktail: 95% TFA (Trifluoroacetic acid), 2.5% TIS (Triisopropylsilane), 2.5% deionized water
- Cold diethyl ether

Procedure:

- **Resin Swelling:** Place 0.1 mmol of Rink Amide resin in a reaction vessel. Wash and swell the resin with DMF for 30 minutes.
- **Fmoc Deprotection:** Drain the DMF. Add 20% piperidine in DMF and agitate for 5 minutes. Drain and repeat with a fresh 20% piperidine solution for 15 minutes. Wash the resin thoroughly with DMF (5x) and DCM (3x).
- **Amino Acid Coupling (Standard):**
 - In a separate tube, pre-activate the standard Fmoc-amino acid (0.4 mmol, 4 eq.) with HBTU (0.38 mmol, 3.8 eq.), HOBt (0.4 mmol, 4 eq.), and DIPEA (0.8 mmol, 8 eq.) in DMF for 2-5 minutes.
 - Add the activation mixture to the deprotected resin. Agitate for 1-2 hours.
 - Wash the resin with DMF (3x) and DCM (3x). Perform a Kaiser test to confirm complete coupling.
- **Incorporation of Fmoc-5-Chloro-DL-tryptophan:**
 - **Causality:** Due to the steric bulk of the 5-chlorotryptophan side chain, a longer coupling time or double coupling may be necessary to ensure high efficiency.
 - Follow the pre-activation and coupling steps as in step 3, but use Fmoc-5-Chloro-DL-tryptophan.
 - Extend the coupling time to 4 hours or overnight. Alternatively, after a 2-hour coupling, drain the vessel and add a second, freshly prepared activation mixture for another 2 hours (double coupling).
 - Confirm complete coupling with a Kaiser test.
- **Repeat Cycles:** Repeat steps 2-4 for each amino acid in the sequence.
- **Final Deprotection:** After the final coupling, perform the Fmoc deprotection as described in step 2.
- **Cleavage and Deprotection:**

- Wash the final peptide-resin with DCM and dry under a stream of nitrogen.
- Add the cold cleavage cocktail to the resin and agitate for 2-3 hours at room temperature.
- Rationale: TIS is a scavenger used to protect the tryptophan indole ring from re-attachment of cationic species generated during cleavage.
- Filter the resin and collect the filtrate. Precipitate the crude peptide by adding the filtrate to a 50 mL tube of cold diethyl ether.
- Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.
- Purification and Characterization:
 - Dry the crude peptide pellet. Reconstitute in a suitable solvent (e.g., water/acetonitrile with 0.1% TFA).
 - Purify the peptide using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).^[13]
 - Confirm the identity and purity of the collected fractions using Mass Spectrometry (e.g., MALDI-TOF or ESI-MS). Lyophilize the pure fractions.

Protocol 2: Minimum Inhibitory Concentration (MIC) Broth Microdilution Assay

This protocol determines the lowest concentration of an AMP required to inhibit the visible growth of a bacterium, following established guidelines.^{[14][15]}

Procedure:

- Bacterial Inoculum Preparation:
 - Inoculate a single bacterial colony into a suitable broth (e.g., Mueller-Hinton Broth, MHB). Incubate overnight at 37°C with shaking.
 - Dilute the overnight culture in fresh MHB to match the turbidity of a 0.5 McFarland standard.

- Further dilute this suspension to achieve a final inoculum concentration of approximately 5×10^5 CFU/mL in the assay wells.[\[14\]](#)
- Peptide Preparation:
 - Prepare a stock solution of the lyophilized peptide in sterile water or 0.01% acetic acid.
 - Perform a 2-fold serial dilution of the peptide in MHB across a 96-well microtiter plate, typically from 64 μ g/mL to 0.125 μ g/mL.
- Inoculation and Incubation:
 - Add the standardized bacterial inoculum to each well containing the peptide dilutions.
 - Include a positive control (bacteria in MHB, no peptide) and a negative control (MHB only, no bacteria).
 - Incubate the plate at 37°C for 16-24 hours.[\[14\]](#)
- Result Determination: The MIC is the lowest peptide concentration at which no visible bacterial growth (turbidity) is observed.[\[16\]](#)

Protocol 3: Cytotoxicity Assessment

Evaluating cytotoxicity is critical to determine the therapeutic window of the AMP.

A. Hemolysis Assay

Procedure:

- Red Blood Cell (RBC) Preparation: Obtain fresh human RBCs. Wash the RBCs three times with phosphate-buffered saline (PBS) by centrifugation and resuspend to a final concentration of 2% (v/v) in PBS.
- Assay:
 - Add the RBC suspension to a 96-well plate.
 - Add serial dilutions of the peptide (in PBS) to the wells.

- Include a negative control (RBCs in PBS) and a positive control (RBCs with 1% Triton X-100 for 100% lysis).
- Incubate the plate at 37°C for 1 hour.
- Measurement: Centrifuge the plate to pellet intact RBCs. Transfer the supernatant to a new plate and measure the absorbance of released hemoglobin at 415 nm.
- Calculation: Percent hemolysis = $\frac{(\text{Abs_sample} - \text{Abs_negative_control})}{(\text{Abs_positive_control} - \text{Abs_negative_control})} \times 100$. The HC_{50} is the concentration causing 50% hemolysis.

B. Mammalian Cell Viability (MTT Assay)

Procedure:

- Cell Seeding: Seed a human cell line (e.g., HEK-293 or fibroblasts) into a 96-well plate at a density of 1×10^4 cells/well and incubate for 24 hours to allow attachment.[\[17\]](#)
- Peptide Treatment: Replace the medium with fresh medium containing serial dilutions of the peptide. Incubate for 24 hours.[\[18\]](#)
- MTT Addition: Add MTT solution to each well and incubate for 4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.
- Solubilization and Measurement: Add a solubilizing agent (e.g., DMSO or SDS-HCl) to dissolve the formazan crystals. Measure the absorbance at 570 nm.
- Calculation: Cell Viability (%) = $\frac{\text{Abs_sample}}{\text{Abs_untreated_control}} \times 100$. The IC_{50} is the concentration causing a 50% reduction in cell viability.[\[19\]](#)

Protocol 4: Serum Stability Assay

This assay assesses the peptide's susceptibility to degradation by proteases present in serum.
[\[20\]](#)[\[21\]](#)

Procedure:


- Incubation: Incubate the peptide at a final concentration (e.g., 50 µg/mL) in 90% human serum at 37°C.
- Time Points: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot of the serum-peptide mixture.
- Protein Precipitation: Immediately stop the reaction by adding a protein precipitating agent, such as 10% trichloroacetic acid (TCA) or cold acetonitrile. Vortex and incubate on ice for 15 minutes.
- Analysis: Centrifuge to pellet the precipitated proteins. Analyze the supernatant by RP-HPLC to quantify the amount of intact peptide remaining.[\[22\]](#)
- Calculation: Plot the percentage of intact peptide remaining versus time. Calculate the peptide's half-life ($t_{1/2}$) from the degradation curve.

Data Interpretation and Decision Making

The ultimate goal is to develop an AMP with high potency against pathogens and minimal toxicity to host cells. This is quantified by the Selectivity Index (SI).

Selectivity Index (SI) = IC_{50} (or HC_{50}) / MIC

A higher SI value indicates greater selectivity for microbial cells over host cells.[\[23\]](#)



[Click to download full resolution via product page](#)

Caption: Decision-making flowchart based on experimental outcomes.

Illustrative Data Table

The following table presents hypothetical data to illustrate the potential improvements gained by incorporating 5-Cl-Trp into a parent AMP.

Peptide	MIC vs. <i>S. aureus</i> (µg/mL)	HC ₅₀ (µg/mL)	Selectivity Index (HC ₅₀ /MIC)	Serum Half-life (hours)
Parent AMP	16	>200	>12.5	1.5
5-Cl-Trp AMP	4	>200	>50	6.0

Interpretation: In this example, the incorporation of 5-Cl-Trp resulted in a 4-fold increase in antimicrobial potency and a 4-fold increase in serum stability, leading to a significantly improved Selectivity Index. This profile would mark the 5-Cl-Trp analog as a strong lead candidate for further development.

Conclusion

The strategic incorporation of 5-Chloro-DL-tryptophan is a powerful tool in the rational design of next-generation antimicrobial peptides. By enhancing hydrophobicity, modulating electronic interactions, and improving proteolytic stability, this non-canonical amino acid can transform a moderately active peptide into a potent and durable therapeutic lead. The protocols and workflows detailed in this guide provide a comprehensive framework for researchers to synthesize, evaluate, and optimize novel AMPs, contributing to the critical fight against antimicrobial resistance.

References

- Yuan, G., et al. (2022). Incorporation of Non-Canonical Amino Acids into Antimicrobial Peptides: Advances, Challenges, and Perspectives. *Applied and Environmental Microbiology*. [\[Link\]](#)
- Kaderabkova, N., et al. (2023). Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. *Nature Protocols*. [\[Link\]](#)
- Enniful, G. N., et al. (2022). Non-canonical amino acid bioincorporation into antimicrobial peptides and its challenges. *Applied Microbiology and Biotechnology*. [\[Link\]](#)

- Eiffert, P., et al. (2022). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Pharmacology & Translational Science. [\[Link\]](#)
- Gómez-Gascón, L., et al. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. protocols.io. [\[Link\]](#)
- Wiegand, I., et al. (2008). EUCAST definitive document E.DEF 3.1: Broth microdilution method for the determination of minimum inhibitory concentrations of antibacterial agents against non-fastidious organisms. European Committee on Antimicrobial Susceptibility Testing. (Note: While not directly in search results, this is a foundational guideline often cited by the provided protocols).
- Hansen, P. R. (2013). Serum Stability of Peptides. Methods in Molecular Biology. [\[Link\]](#)
- Barnes, L. V., et al. (2023). Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. STAR Protocols. [\[Link\]](#)
- Vashi, A. (2024). Identifying Trending Issues in Assay of Peptide Therapeutics During Stability Study. Pharma Times. [\[Link\]](#)
- Guo, Y., et al. (2023). Synthesis and Antimicrobial Specificities of Halogenated Tryptophan-Containing Nisin Variants. ACS Chemical Biology. [\[Link\]](#)
- Stegmann, C. M., et al. (2017). Prospects of In vivo Incorporation of Non-canonical Amino Acids for the Chemical Diversification of Antimicrobial Peptides. Frontiers in Microbiology. [\[Link\]](#)
- Eiffert, P., et al. (2022). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Publications. [\[Link\]](#)
- Guo, Y., et al. (2023). Synthesis and Antimicrobial Specificities of Halogenated Tryptophan-Containing Nisin Variants. ACS Publications. [\[Link\]](#)
- ResearchGate. (n.d.). Cytotoxicity of antimicrobial peptides. [\[Link\]](#)
- Bondad-Reantaso, M. G., et al. (2012). Minimal inhibitory concentration (MIC) test and determination of antimicrobial resistant bacteria. FAO Fisheries and Aquaculture. [\[Link\]](#)

- Guo, Y., et al. (2022). Facile Halogenation of Antimicrobial Peptides As Demonstrated by Producing Bromotryptophan-Labeled Nisin Variants with Enhanced Antimicrobial Activity. Journal of Natural Products. [\[Link\]](#)
- Khosa, S., et al. (2020). Non-canonical (unusual) amino acids as a toolbox for antimicrobial and anticancer peptide synthesis. The Royal Society of Chemistry. [\[Link\]](#)
- Khosa, S., et al. (2020). Non-canonical (unusual) amino acids as a toolbox for antimicrobial and anticancer peptide synthesis. ResearchGate. [\[Link\]](#)
- Vashi, A. (2024). Innovative Strategies In Peptide Therapeutics: Stability Challenges And Advanced Analytical Methods. Pharma Times. [\[Link\]](#)
- Toscano, M., et al. (2022). Assessing Cytotoxicity, Proteolytic Stability, and Selectivity of Antimicrobial Peptides: Implications for Orthopedic Applications. MDPI. [\[Link\]](#)
- Guo, Y., et al. (2022). Facile Halogenation of Antimicrobial Peptides As Demonstrated by Producing Bromotryptophan-Labeled Nisin Variants with Enhanced Antimicrobial Activity. ACS Publications. [\[Link\]](#)
- Skerlavaj, B., et al. (2001). Analysis of the cytotoxicity of synthetic antimicrobial peptides on mouse leucocytes: implications for systemic use. Journal of Antimicrobial Chemotherapy. [\[Link\]](#)
- Li, Y., et al. (2024). A Rapid In Vivo Toxicity Assessment Method for Antimicrobial Peptides. MDPI. [\[Link\]](#)
- Riciluca, K. T., et al. (2018). Evaluation of cytotoxicity features of antimicrobial peptides with potential to control bacterial diseases of citrus. PLOS ONE. [\[Link\]](#)
- Trim, M., et al. (2023). Discovery of 5-Chlorotryptophan-Containing Antibiotics through Metabologenomics-assisted High-throughput Screening. ChemRxiv. [\[Link\]](#)
- Di Natale, C., et al. (2021). Natural and Synthetic Halogenated Amino Acids—Structural and Bioactive Features in Antimicrobial Peptides and Peptidomimetics. MDPI. [\[Link\]](#)

- Trim, M., et al. (2023). Discovery of 5-Chlorotryptophan-Containing Antibiotics through Metabologenomics-Assisted High-Throughput Screening. JACS Au. [\[Link\]](#)
- Trim, M., et al. (2023). Discovery of 5-Chlorotryptophan-Containing Antibiotics through Metabologenomics-assisted High-throughput Screening. Cambridge Open Engage. [\[Link\]](#)
- Olden, B., et al. (2015). Incorporation of tryptophan analogues into the lantibiotic nisin. AMB Express. [\[Link\]](#)
- National Center for Biotechnology Information. (n.d.). 5-chloro-L-tryptophan. PubChem Compound Database. [\[Link\]](#)
- Horváth, G., et al. (2023). Enhanced Antibacterial Activity of Substituted Derivatives of NCR169C Peptide. International Journal of Molecular Sciences. [\[Link\]](#)
- Fiołka, M. J., et al. (2016). Antimicrobial Peptides and Their Analogs: Searching for New Potential Therapeutics. Postepy Higieny I Medycyny Doswiadczalnej. [\[Link\]](#)
- Deslouches, B., et al. (2005). De Novo Generation of Cationic Antimicrobial Peptides: Influence of Length and Tryptophan Substitution on Antimicrobial Activity. Antimicrobial Agents and Chemotherapy. [\[Link\]](#)
- Fontes, G. D., et al. (2000). Solid-phase synthesis of tryptophan-containing peptides. Journal of Peptide Science. [\[Link\]](#)
- Park, K. H., et al. (2014). Investigation of the role of tryptophan residues in cationic antimicrobial peptides to determine the mechanism of antimicrobial action. Journal of Applied Microbiology. [\[Link\]](#)
- Pennington, M. W., & Dunn, B. M. (Eds.). (2001). Introduction to Peptide Synthesis. Current Protocols in Protein Science. [\[Link\]](#)
- Nowick, J. S. (2016). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory. University of California, Irvine. [\[Link\]](#)
- Hughes, C. S., et al. (2024). A Rapid Manual Solid Phase Peptide Synthesis Method for High-Throughput Peptide Production. Journal of Biomedical Materials Research Part A.

[\[Link\]](#)

- CEM Corporation. (2021). Solid Phase Peptide Synthesis (SPPS) Explained: A Beginner's Guide. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Incorporation of Non-Canonical Amino Acids into Antimicrobial Peptides: Advances, Challenges, and Perspectives - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 2. pure.ug.edu.gh [\[pure.ug.edu.gh\]](https://pure.ug.edu.gh)
- 3. researchgate.net [\[researchgate.net\]](https://researchgate.net)
- 4. De Novo Generation of Cationic Antimicrobial Peptides: Influence of Length and Tryptophan Substitution on Antimicrobial Activity - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 5. Investigation of the role of tryptophan residues in cationic antimicrobial peptides to determine the mechanism of antimicrobial action - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 6. mdpi.com [\[mdpi.com\]](https://mdpi.com)
- 7. pubs.acs.org [\[pubs.acs.org\]](https://pubs.acs.org)
- 8. pubs.acs.org [\[pubs.acs.org\]](https://pubs.acs.org)
- 9. Facile Halogenation of Antimicrobial Peptides As Demonstrated by Producing Bromotryptophan-Labeled Nisin Variants with Enhanced Antimicrobial Activity - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 10. Introduction to Peptide Synthesis - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 11. A Rapid Manual Solid Phase Peptide Synthesis Method for High-Throughput Peptide Production - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 12. chem.uci.edu [\[chem.uci.edu\]](https://chem.uci.edu)
- 13. ijpsjournal.com [\[ijpsjournal.com\]](https://ijpsjournal.com)
- 14. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)

- 15. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics | Institute for Collaborative Biotechnology (ICB) | UCSB, MIT and Caltech. [icb.ucsb.edu]
- 16. [researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- 17. [researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- 18. Evaluation of cytotoxicity features of antimicrobial peptides with potential to control bacterial diseases of citrus - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 19. [mdpi.com](https://www.mdpi.com) [[mdpi.com](https://www.mdpi.com)]
- 20. Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 21. Serum Stability of Peptides | Springer Nature Experiments [experiments.springernature.com]
- 22. pubs.acs.org [pubs.acs.org]
- 23. [mdpi.com](https://www.mdpi.com) [[mdpi.com](https://www.mdpi.com)]
- To cite this document: BenchChem. [Application Notes & Protocols: Enhancing Antimicrobial Peptides with 5-Chloro-DL-Tryptophan]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b555193/docs#application-notes-protocols-enhancing-antimicrobial-peptides-with-5-chloro-dl-tryptophan>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)